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Compound of Interest

Compound Name: 2,2-Dihydroperoxybutane

Cat. No.: B15345741

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative hazard analysis of 2,2-dihydroperoxybutane against other
commonly known organic peroxides, including Methyl Ethyl Ketone Peroxide (MEKP),
Diacetone Diperoxide (DADP), Triacetone Triperoxide (TATP), and Hexamethylene Triperoxide
Diamine (HMTD). The information is intended to assist researchers, scientists, and drug
development professionals in understanding the potential hazards and implementing
appropriate safety protocols. While comprehensive experimental data for 2,2-
dihydroperoxybutane is limited in publicly accessible literature, this guide summarizes
available information and provides context through comparison with more extensively studied

organic peroxides.

Data Presentation: Comparative Hazard Data

The following tables summarize the available quantitative data for the explosive and
toxicological hazards of the selected organic peroxides. It is important to note that specific
experimental values for impact sensitivity, friction sensitivity, and toxicity for 2,2-
dihydroperoxybutane are not readily available in the reviewed literature. The GHS hazard
classifications are provided where available.

Table 1: Explosive and Flammability Hazards
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Methyl Hexamethyl
2,2- Ethyl Diacetone Triacetone ene
Property Dihydroper  Ketone Diperoxide Triperoxide  Triperoxide
oxybutane Peroxide (DADP) (TATP) Diamine
(MEKP) (HMTD)
Organic Organic
Peroxide Peroxide )

GHS ) ) Primary
_ Type D, Type D, Not available  Explosive _
Classification Explosive[1]

Flammable Flammable
Liquid Liquid[1]

Impact Data not ] Data not ] )

o _ High[2] _ High[3] High[1]
Sensitivity available available

Sensitive to

Friction Data not o Data not ) )

o ) friction and ] Very High[3] Very High[1]
Sensitivity available available

shock

Self-
Accelerating
Decompositio  Data not ~60 °C (for a Data not Data not Decomposes
n available 40% solution)  available available at 75 °C[1]
Temperature
(SADT)
Detonation Data not Data not

) ) 5,200 m/s[2] ) 5,300 m/s 4,511 m/s
Velocity available available

Table 2: Toxicological Hazards
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Methyl Hexamethyl
2,2- Ethyl Diacetone Triacetone ene
Endpoint Dihydroper  Ketone Diperoxide Triperoxide  Triperoxide
oxybutane Peroxide (DADP) (TATP) Diamine
(MEKP) (HMTD)
Acute
Toxicity, Oral
Category 4),
( ) gory 4) Harmful if Harmful if
Skin
_ Acute swallowed, swallowed,
Corrosion o ) )
Toxicity, Oral Harmful in Harmful in
(Category ) )
) (Category 4), contact with contact with
1B), Serious ) ) )
Skin skin, Harmful skin, Harmful
GHS Eye Damage ) ] o o
o Corrosion Not available if inhaled, if inhaled,
Classification  (Category 1), ) )
- (Category Causes skin Causes skin
Specific . N N
1B), Serious irritation, irritation,
target organ
o Eye Damage Causes Causes
toxicity - ] ]
_ (Category 1) serious eye serious eye
single N N
irritation irritation[4]
exposure
(Category 3)
[1]
Acute Oral
o Data not 1017 mg/kg Data not Data not Data not
Toxicity ) ) ) )
available (rat) available available available
(LD50)
Acute Dermal
o Data not 4000 mg/kg Data not Data not Data not
Toxicity ) ) ) ) )
available (rabbit) available available available
(LD50)
Acute
Inhalation Data not 170 ppm (rat,  Data not Data not Data not
Toxicity available 4h) available available available
(LC50)
Skin Causes Severe Data not Causes skin Causes skin
Corrosion/Irrit ~ severe skin irritant, available irritation irritation[4]
ation burns and causes
redness,
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eye blistering,
damage[1] and edema[5]
Causes
Serious Eye Causes severe Causes Causes
] ] ] Data not ] ]
Damage/lrrita  serious eye corrosion and ) serious eye serious eye
] available o o
tion damage[1] may cause irritation irritation[4]
blindness[5]

Experimental Protocols

Standardized testing procedures are crucial for the accurate assessment of the hazards
associated with organic peroxides. The following are summaries of key experimental protocols
as described in the United Nations Manual of Tests and Criteria, which is a primary reference
for the classification of dangerous goods.

Impact Sensitivity Test (Drop Hammer Test)

Principle: This test determines the sensitivity of a substance to the impact of a specified mass
dropped from a specified height.

Apparatus: A drop-weight apparatus consisting of a base, anvil, sample holder, drop weight,
and a release mechanism.

Procedure (summary):

A small, measured amount of the sample is placed in the sample holder on the anvil.

A specified weight is dropped from a predetermined height onto the sample.

The outcome (e.g., explosion, decomposition, no reaction) is observed.

The test is repeated multiple times at different drop heights to determine the height at which
there is a 50% probability of initiating a reaction (H50 value).

Friction Sensitivity Test (BAM Friction Test)

Principle: This test assesses the sensitivity of a substance to frictional stimuli.
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Apparatus: A BAM (Bundesanstalt fir Materialprifung) friction apparatus, which consists of a
fixed porcelain pin and a movable porcelain plate.

Procedure (summary):

» A small amount of the substance is spread on the porcelain plate.

e The porcelain pin is lowered onto the sample with a specific load.

o The plate is moved back and forth under the pin for a set distance and speed.

e The test is conducted with different loads to determine the lowest load at which ignition or
explosion occurs.

Self-Accelerating Decomposition Temperature (SADT)
Test

Principle: This test determines the lowest temperature at which a substance in its commercial
packaging will undergo a self-accelerating decomposition.

Apparatus: A temperature-controlled oven and a representative sample of the substance in its
packaging.

Procedure (summary):

The packaged substance is placed in the oven.

The oven is set to a specific temperature, and the temperature of the sample is monitored.

The test is conducted for a period of seven days or until a runaway thermal reaction occurs.

The lowest oven temperature at which a self-accelerating decomposition is observed is the
SADT.

Acute Toxicity Testing (Oral, Dermal, Inhalation)

These tests are conducted according to OECD (Organisation for Economic Co-operation and
Development) guidelines for the testing of chemicals.
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o Acute Oral Toxicity (OECD 423): A single dose of the substance is administered to animals
via gavage. The animals are observed for a set period, and the dose that is lethal to 50% of
the test population (LD50) is determined.

o Acute Dermal Toxicity (OECD 402): The substance is applied to the shaved skin of animals,
and the site is covered. The animals are observed, and the dermal LD50 is calculated.

o Acute Inhalation Toxicity (OECD 403): Animals are exposed to the substance in the form of a
gas, vapor, or aerosol in an inhalation chamber for a specified duration. The concentration
that is lethal to 50% of the animals (LC50) is determined.

Mandatory Visualization

Below are diagrams illustrating key concepts and workflows relevant to the hazard analysis of
organic peroxides.
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Caption: Experimental workflow for the hazard assessment of organic peroxides.
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Caption: General decomposition pathway of organic peroxides.

Conclusion

2,2-Dihydroperoxybutane is classified as a hazardous organic peroxide with risks of
flammability, acute oral toxicity, and severe skin and eye damage. While specific quantitative
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data on its explosive sensitivity and detailed toxicology are not readily available in the reviewed
literature, its classification as an Organic Peroxide Type D suggests it may undergo a
hazardous decomposition but is less sensitive than Type A, B, or C peroxides.

For safe handling, it is imperative to treat 2,2-dihydroperoxybutane with the same precautions
as other organic peroxides. This includes storage in a cool, well-ventilated area away from
heat, sparks, and incompatible materials, and the use of appropriate personal protective
equipment, including chemical-resistant gloves and eye protection. Given the data gaps, it is
recommended that any work with this compound be preceded by a thorough risk assessment
and, if necessary, small-scale sensitivity testing under controlled conditions. Researchers
should always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before
handling this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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